Cas no 177961-61-4 (9-Undecyn-1-ol)
9-Undecyn-1-ol structure
Product Name:9-Undecyn-1-ol
CAS No:177961-61-4
MF:C11H20O
MW:168.275903701782
CID:112773
PubChem ID:329760323
Update Time:2025-09-22
9-Undecyn-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 9-Undecyn-1-ol
- undec-9-yn-1-ol
- MS-20915
- 9-Undecyn-1-ol, 90%
- AKOS005255686
- 177961-61-4
- DTXSID20336595
- J-011342
- SCHEMBL18804001
- GEO-02444
-
- MDL: MFCD04116376
- Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,4-11H2,1H3
- InChI Key: YSDWKSIWEWYTEF-UHFFFAOYSA-N
- SMILES: OCCCCCCCCC#CC
Computed Properties
- Exact Mass: 168.15100
- Monoisotopic Mass: 168.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Density: 0.866 g/mL at 25 °C
- Boiling Point: 92-93 °C/0.03 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.466
- PSA: 20.23000
- LogP: 2.73270
9-Undecyn-1-ol Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319-H400
- Warning Statement: P273-P305+P351+P338
- Hazardous Material transportation number:UN 3082 9/PG 3
- WGK Germany:3
- Hazard Category Code: 22-36-50/53
- Safety Instruction: S26
-
Hazardous Material Identification:
- Safety Term:S26-60-61
- Storage Condition:2-8°C
- Risk Phrases:R22
9-Undecyn-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 668338-1G |
9-Undecyn-1-ol |
177961-61-4 | 90% | 1G |
¥1019.89 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-227146-1 g |
9-Undecyn-1-ol, |
177961-61-4 | 1g |
¥609.00 | 2023-06-01 | ||
| Key Organics Ltd | MS-20915-1G |
9-Undecyn-1-ol |
177961-61-4 | >95% | 1g |
£5172.00 | 2025-02-09 |
9-Undecyn-1-ol Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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